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Compound of Interest

Compound Name: AzBTS-(NH4)2

Cat. No.: B1664314 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for performing a high-throughput 2,2'-azino-

bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium salt (AzBTS-(NH4)2), commonly

known as ABTS, assay. This colorimetric assay is a widely used method for measuring the total

antioxidant capacity of various samples, making it a valuable tool in drug discovery and

development for identifying compounds with potential antioxidant properties. The protocol

provided is optimized for a 96-well microplate format, suitable for high-throughput screening

(HTS).

Principle of the Assay
The ABTS assay is based on the ability of antioxidant molecules to quench the long-lived ABTS

radical cation (ABTS•+), a blue-green chromophore with a characteristic absorbance spectrum.

[1][2][3] The ABTS•+ is generated by the oxidation of ABTS with a strong oxidizing agent, such

as potassium persulfate.[3][4][5] When an antioxidant is added to the pre-formed radical

solution, it reduces the ABTS•+, causing a decolorization of the solution. The degree of color

change is proportional to the concentration and antioxidant activity of the sample. The

absorbance is typically measured spectrophotometrically around 734 nm.[2][3]
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AzBTS-(NH4)2 (ABTS): 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) diammonium

salt

Potassium persulfate (K₂S₂O₈)

Trolox (6-hydroxy-2,5,7,8-tetramethylchroman-2-carboxylic acid) - as a standard

Phosphate-buffered saline (PBS), pH 7.4

Ethanol or Methanol (for dissolving certain samples)

96-well clear flat-bottom microplates

Multichannel pipette

Microplate reader with a filter for 734 nm

Experimental Protocols
Preparation of Reagents
ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.

Potassium Persulfate Stock Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10

mL of deionized water.

ABTS•+ Radical Cation Working Solution:

Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate

stock solution.

Allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This

will allow for the complete generation of the ABTS•+ radical.[4]

Before the assay, dilute the ABTS•+ solution with PBS (pH 7.4) to an absorbance of 0.70 ±

0.02 at 734 nm. This working solution is stable for over two days when stored in the dark at

room temperature.

Trolox Standard Solutions:
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Prepare a stock solution of Trolox (e.g., 1 mM) in a suitable solvent (e.g., ethanol).

Perform serial dilutions of the stock solution to prepare a range of standard concentrations

(e.g., 0, 15.6, 31.25, 62.5, 125, 250, 500 µM).

Assay Procedure in 96-Well Plate
Sample Preparation: Dissolve test compounds in an appropriate solvent (e.g., DMSO,

ethanol, or PBS) to prepare stock solutions. Further dilute the stock solutions to the desired

final concentrations for screening.

Plate Layout: Design the plate map to include wells for blanks (solvent only), Trolox

standards, and test compounds. It is recommended to perform all measurements in triplicate.

Assay Execution:

Add 10 µL of the test compounds or Trolox standards to the designated wells of the 96-

well plate.

Add 10 µL of the solvent used for sample preparation to the blank wells.

Using a multichannel pipette, add 190 µL of the ABTS•+ working solution to all wells.

Incubate the plate at room temperature for 6-10 minutes in the dark.

Measure the absorbance at 734 nm using a microplate reader.

Data Presentation and Analysis
The antioxidant activity is determined by the decrease in absorbance of the ABTS•+ solution.

The percentage inhibition of absorbance is calculated using the following formula:

% Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

Where:

Abs_blank is the absorbance of the blank (ABTS•+ solution with solvent).

Abs_sample is the absorbance of the ABTS•+ solution with the test compound or standard.
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The results can be expressed as the IC50 value, which is the concentration of the antioxidant

required to inhibit 50% of the ABTS•+ radical. A standard curve is generated by plotting the

percentage inhibition of the Trolox standards against their concentrations. The IC50 values of

the test compounds can then be determined from their dose-response curves.

For high-throughput screening, a common metric for assay quality is the Z'-factor, which is

calculated as follows:

Z' = 1 - [(3 * (SD_positive_control + SD_negative_control)) / |Mean_positive_control -

Mean_negative_control|]

A Z'-factor between 0.5 and 1.0 indicates an excellent assay.

Sample Data Table
Compound

Concentration
(µM)

% Inhibition
(Mean ± SD)

IC50 (µM) Z'-Factor

Trolox 0 0 ± 1.2 25.5 0.85

15.6 28.4 ± 2.1

31.25 55.1 ± 3.5

62.5 89.7 ± 1.8

Compound A 10 15.2 ± 1.9 45.8

25 38.6 ± 2.5

50 62.3 ± 3.1

100 91.5 ± 2.0

Compound B 10 5.1 ± 0.9 >100

25 12.4 ± 1.5

50 23.8 ± 2.2

100 45.7 ± 3.8
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Visualizations
Diagram 1: Chemical Principle of the ABTS Assay
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Caption: Chemical principle of the ABTS assay.

Diagram 2: High-Throughput Screening Workflow
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Caption: High-throughput ABTS assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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